Cas no 2549049-56-9 (2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2549049-56-9
• MF: C₁₈H₁₉N₅
• MW: 305.376962900162
• CID: 5314112
• PubChem ID: 154884073
• Update Time: 2025-08-04

2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-pyrazinyl]-1,2,3,4-tetrahydroisoquinoline
• F6782-0631
• 2549049-56-9
• 2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline
• AKOS040727259

• Inchi： 1S/C18H19N5/c1-13-11-14(2)23(21-13)18-17(19-8-9-20-18)22-10-7-15-5-3-4-6-16(15)12-22/h3-6,8-9,11H,7,10,12H2,1-2H3
• InChI Key： CHGNAFQZPDRIAV-UHFFFAOYSA-N
• SMILES： N1(C2C(=NC=CN=2)N2C(C)=CC(C)=N2)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 305.16404563g/mol
• Monoisotopic Mass: 305.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.6±50.0 °C(Predicted)
• pka: 1.48±0.10(Predicted)

Additional information on 2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline (CAS No. 2549049-56-9)

2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline (CAS No. 2549049-56-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a pyrazine ring and a 3,5-dimethylpyrazole moiety, contribute to its distinct pharmacological profile.

The synthesis of 2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline has been extensively studied in recent years. One of the most common synthetic routes involves the condensation of 3-(3,5-dimethylpyrazol-1-yl)pyrazine with an appropriate amine followed by reduction to form the tetrahydroisoquinoline scaffold. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of its biological activity, 2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.

Furthermore, 2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline has been investigated for its potential as an anticonvulsant agent. Studies have indicated that it can effectively reduce seizure activity in animal models of epilepsy. This property is particularly significant given the limited options available for treating refractory epilepsy. The mechanism by which this compound exerts its anticonvulsant effects is not yet fully understood but is thought to involve modulation of GABAergic neurotransmission.

The pharmacokinetic properties of 2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline have also been studied in detail. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. These characteristics make it a promising candidate for further development as an orally administered therapeutic agent.

In addition to its therapeutic potential, 2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline has also been explored for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it valuable for investigating the underlying mechanisms of various diseases. For example, it has been used to study the role of inflammation in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The safety profile of 2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline has been evaluated through extensive toxicological studies. These studies have shown that it is generally well-tolerated at therapeutic doses with minimal adverse effects. However, like any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]-1,2,3,4-tetrahydroisoquinoline (CAS No. 2549049-56-9) represents a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or as a tool compound for studying disease mechanisms. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.